Cas no 1182776-29-9 (1-(5-aminopyridin-2-yl)-3,4-dimethyl-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 1-(5-aminopyridin-2-yl)-3,4-dimethyl-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 1182776-29-9
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 5265784
• PubChem ID: 60996105
• Update Time: 2025-11-01

1-(5-aminopyridin-2-yl)-3,4-dimethyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 1182776-29-9
• EN300-359110
• 1-(5-aminopyridin-2-yl)-3,4-dimethyl-4,5-dihydro-1H-pyrazol-5-one

• Inchi： 1S/C10H12N4O/c1-6-7(2)13-14(10(6)15)9-4-3-8(11)5-12-9/h3-6H,11H2,1-2H3
• InChI Key： DZZQAHPIDLHLLF-UHFFFAOYSA-N
• SMILES： O=C1C(C)C(C)=NN1C1C=CC(=CN=1)N

Computed Properties

• Exact Mass: 204.10111102g/mol
• Monoisotopic Mass: 204.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.6Ų

Additional information on 1-(5-aminopyridin-2-yl)-3,4-dimethyl-4,5-dihydro-1H-pyrazol-5-one

Introduction to 1-(5-Aminopyridin-2-yl)-3,4-dimethyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 1182776-29-9)

1-(5-Aminopyridin-2-yl)-3,4-dimethyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 1182776-29-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolones and is characterized by its unique structural features, which include a pyrazole ring fused with a pyridine moiety and substituted with methyl groups. The combination of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical research endeavors.

The chemical structure of 1-(5-Aminopyridin-2-yl)-3,4-dimethyl-4,5-dihydro-1H-pyrazol-5-one is defined by its molecular formula C₁₃H₁₆N₄O and molecular weight of 240.30 g/mol. The presence of the amino group on the pyridine ring and the dimethyl substitution on the pyrazole ring contribute to its reactivity and stability. These structural attributes have been extensively studied in recent years to understand their impact on the compound's pharmacological profile.

In terms of synthesis, 1-(5-Aminopyridin-2-yl)-3,4-dimethyl-4,5-dihydro-1H-pyrazol-5-one can be prepared through a multi-step process involving the condensation of 5-amino-pyridine with an appropriate ketone or aldehyde followed by cyclization to form the pyrazole ring. Various synthetic routes have been reported in the literature, each offering different yields and purity levels. The choice of synthetic method often depends on the specific requirements of the research or industrial application.

The biological activity of 1-(5-Aminopyridin-2-yl)-3,4-dimethyl-4,5-dihydro-1H-pyrazol-5-one has been a subject of extensive investigation. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that 1-(5-Aminopyridin-2-yl)-3,4-dimethyl-4,5-dihydro-1H-pyrazol-5-one effectively inhibits cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain.

Beyond its anti-inflammatory effects, 1-(5-Aminopyridin-2-yl)-3,4-dimethyl-4,5-dihydro-1H-pyrazol-5-one has also shown potential as an antitumor agent. Research conducted by a team at the National Institutes of Health revealed that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism underlying these effects is thought to involve modulation of signaling pathways such as PI3K/Akt and MAPK/ERK.

In addition to its therapeutic potential, 1-(5-Aminopyridin-2-yl)-3,4-dimethyl-4,5-dihydro-1H-pyrazol-5-one has been explored for its use as a chemical probe in biological studies. Its ability to selectively bind to specific protein targets makes it a valuable tool for investigating cellular processes and identifying novel drug targets. For example, a study published in Chemical Biology highlighted the use of this compound as a probe to study protein-protein interactions in cancer cells.

The safety profile of 1-(5-Aminopyridin-2-yl)-3,4-dimethyl-4,5-dihydro-1H-pyrazol-5-one has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 1-(5-Aminopyridin-2-yl)-3,4-dimethyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 1182776-29-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.